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Compound of Interest

Compound Name: 2,5-Dimethyldiphenylmethane

Cat. No.: B077686 Get Quote

Disclaimer: As of the date of this document, a specific Safety Data Sheet (SDS) for 2,5-
Dimethyldiphenylmethane (CAS No. 13540-50-6) is not readily available. The following

guidance is based on the general principles of handling aromatic hydrocarbons and data from

structurally related compounds. It is imperative for researchers to conduct a thorough risk

assessment based on the specific experimental conditions and consult with their institution's

Environmental Health and Safety (EHS) department.

Hazard Assessment
Due to the lack of specific toxicological data for 2,5-Dimethyldiphenylmethane, it should be

handled with caution as a potentially hazardous substance. Aromatic hydrocarbons as a class

can present various hazards, including skin and eye irritation, respiratory tract irritation, and

potential long-term health effects with prolonged exposure.

Physical and Chemical Properties Summary
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Property Value Source

Molecular Formula C15H16 PubChem[1]

Molecular Weight 196.29 g/mol PubChem[1]

CAS Number 13540-50-6 PubChem[1]

Appearance No data available

Boiling Point No data available

Melting Point No data available

Solubility Insoluble in water (predicted) Cheméo[2]

LogP (Octanol/Water Partition

Coefficient)
3.894 (predicted) Cheméo[2]

Personal Protective Equipment (PPE)
A comprehensive PPE plan is crucial to minimize exposure. The following table outlines the

recommended PPE for handling 2,5-Dimethyldiphenylmethane.

Recommended Personal Protective Equipment (PPE)
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Protection Type Recommended Equipment
Specifications and Best
Practices

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles. A face shield may be

required for splash hazards.

Must meet ANSI Z87.1

standards. Goggles provide

better protection against

splashes. A face shield should

be used in conjunction with

goggles when handling larger

quantities or when there is a

significant splash risk.

Skin and Body Protection
Chemical-resistant laboratory

coat.

A lab coat made of appropriate

material should be worn and

buttoned to its full length.

Chemical-resistant gloves.

Nitrile or neoprene gloves are

generally recommended for

handling aromatic

hydrocarbons. Always check

the glove manufacturer's

compatibility chart for specific

breakthrough times. Discard

gloves immediately if they

become contaminated.

Long pants and closed-toe

shoes.

Should be worn at all times in

the laboratory.

Respiratory Protection

Use in a well-ventilated area,

preferably within a chemical

fume hood.

If work cannot be conducted in

a fume hood and there is a risk

of generating aerosols or

vapors, a NIOSH-approved

respirator with an organic

vapor cartridge may be

necessary. A risk assessment

and consultation with EHS are

required for respirator use.
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Operational Plan: Handling and Storage
Engineering Controls:

Ventilation: All handling of 2,5-Dimethyldiphenylmethane that could generate vapors or

aerosols should be conducted in a certified chemical fume hood to maintain low airborne

concentrations.

Eyewash Stations and Safety Showers: These should be readily accessible in the work area.

Safe Handling Practices:

Avoid direct contact with skin, eyes, and clothing.

Do not inhale vapors or mists.

Wash hands thoroughly after handling, even if gloves were worn.

Remove and wash contaminated clothing before reuse.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents.

Disposal Plan
As the specific hazards of 2,5-Dimethyldiphenylmethane are not fully characterized, it should

be disposed of as chemical waste.

Waste Characterization and Disposal:

Waste Collection: Collect waste 2,5-Dimethyldiphenylmethane and any contaminated

materials (e.g., gloves, absorbent pads) in a designated, properly labeled, and sealed waste

container.
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Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical

name: "2,5-Dimethyldiphenylmethane".

Disposal: Arrange for pickup and disposal through your institution's EHS department or a

licensed chemical waste disposal company. Do not dispose of this chemical down the drain

or in regular trash.[3][4][5][6][7]

Spill Response:

Small Spills (in a fume hood):

Alert personnel in the immediate area.

Wear appropriate PPE (gloves, goggles, lab coat).

Contain the spill with an inert absorbent material (e.g., sand, vermiculite).

Carefully collect the absorbed material into a labeled hazardous waste container.

Clean the spill area with soap and water.

Large Spills (or any spill outside a fume hood):

Evacuate the area immediately.

Alert others and your supervisor.

Contact your institution's EHS or emergency response team.

Prevent entry into the affected area.

Workflow and Safety Diagram
The following diagram illustrates the key steps and safety considerations when working with

2,5-Dimethyldiphenylmethane.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b077686?utm_src=pdf-body
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://ehs.oregonstate.edu/hmgnonhaz
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://sites.rowan.edu/facilities/_docs/non-hazardous-waste-disposal-guide-for-laboratories-9-14-21.pdf
https://blog.idrenvironmental.com/how-to-dispose-non-hazardous-waste
https://www.benchchem.com/product/b077686?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077686?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Handling 2,5-Dimethyldiphenylmethane
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Caption: A flowchart outlining the safe handling, cleanup, and disposal procedures for 2,5-
Dimethyldiphenylmethane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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